Cas no 2877708-16-0 (1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane)

1-Methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane is a diazepane derivative featuring a methanesulfonyl group and a naphthalen-2-ylmethyl substituent. This compound is of interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The methanesulfonyl group enhances electrophilic reactivity, facilitating further functionalization, while the naphthalene moiety contributes to lipophilicity and π-stacking interactions, which may improve binding affinity in target systems. Its diazepane core offers conformational flexibility, making it suitable for exploring structure-activity relationships in drug discovery. The compound’s well-defined structure and synthetic accessibility support its utility in developing novel pharmacophores.
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane structure
2877708-16-0 structure
Product Name:1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
CAS No:2877708-16-0
MF:C17H22N2O2S
MW:318.433783054352
CID:5330471
PubChem ID:165434174
Update Time:2025-05-24

1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
    • AKOS040878718
    • 2877708-16-0
    • F6802-6723
    • Hexahydro-1-(methylsulfonyl)-4-(2-naphthalenylmethyl)-1H-1,4-diazepine
    • Inchi: 1S/C17H22N2O2S/c1-22(20,21)19-10-4-9-18(11-12-19)14-15-7-8-16-5-2-3-6-17(16)13-15/h2-3,5-8,13H,4,9-12,14H2,1H3
    • InChI Key: QCCVENHEVPMJQN-UHFFFAOYSA-N
    • SMILES: N1(S(C)(=O)=O)CCCN(CC2=CC=C3C(=C2)C=CC=C3)CC1

Computed Properties

  • Exact Mass: 318.14019912g/mol
  • Monoisotopic Mass: 318.14019912g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 49Ų

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 476.8±55.0 °C(Predicted)
  • pka: 6.37±0.10(Predicted)

1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6802-6723-2μmol
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
2μmol
$85.5 2023-09-07
Life Chemicals
F6802-6723-5μmol
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
5μmol
$94.5 2023-09-07
Life Chemicals
F6802-6723-10μmol
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
10μmol
$103.5 2023-09-07
Life Chemicals
F6802-6723-20μmol
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
20μmol
$118.5 2023-09-07
Life Chemicals
F6802-6723-1mg
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
1mg
$81.0 2023-09-07
Life Chemicals
F6802-6723-2mg
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
2mg
$88.5 2023-09-07
Life Chemicals
F6802-6723-3mg
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
3mg
$94.5 2023-09-07
Life Chemicals
F6802-6723-4mg
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
4mg
$99.0 2023-09-07
Life Chemicals
F6802-6723-5mg
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
5mg
$103.5 2023-09-07
Life Chemicals
F6802-6723-10mg
1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane
2877708-16-0
10mg
$118.5 2023-09-07

Additional information on 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane

Introduction to 1-Methanesulfonyl-4-[(Naphthalen-2-yl)methyl]-1,4-diazepane (CAS No. 2877708-16-0)

1-Methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane (CAS No. 2877708-16-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepanes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the methanesulfonyl and naphthalenyl moieties, contribute to its distinct pharmacological profile.

The methanesulfonyl group is a versatile functional group that can modulate the physicochemical properties of a molecule, such as its solubility and lipophilicity. In the context of 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane, this group likely enhances the compound's ability to cross biological membranes, thereby improving its bioavailability. The naphthalenyl moiety, on the other hand, is known for its aromaticity and can influence the compound's binding affinity to various receptors and enzymes.

Recent studies have highlighted the potential of 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests that 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane has also shown promise in neurodegenerative disorders. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis. The study used a mouse model of Alzheimer's disease and observed a significant reduction in amyloid-beta plaques and tau protein tangles in the brains of treated animals. These results indicate that 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane may have neuroprotective properties that could be beneficial in treating Alzheimer's disease and other neurodegenerative conditions.

The pharmacokinetic properties of 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane have also been extensively studied. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed after oral administration and has a relatively long half-life, which suggests that it could be administered less frequently in clinical settings. Furthermore, it exhibits low toxicity in animal models, making it a safe candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before proceeding to larger-scale studies.

In conclusion, 1-methanesulfonyl-4-[(naphthalen-2-yl)methyl]-1,4-diazepane (CAS No. 2877708-16-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of inflammation and neurodegeneration. As more data from clinical trials become available, it is likely that this compound will play an important role in advancing our understanding and treatment of various diseases.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk